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Compound Name: Eupahualin C

Cat. No.: B593240 Get Quote

Eupahualin C: A Technical Guide for
Researchers
An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising

Sesquiterpene Lactone

Abstract
Eupahualin C is a sesquiterpene lactone of the germacranolide type, first isolated from the

plant Eupatorium hualienense. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Eupahualin C, including its molecular structure,

spectral data, and other key characteristics. Furthermore, it delves into its biological activities,

particularly its cytotoxic effects on cancer cell lines, and outlines the experimental protocols for

its isolation and characterization. This document is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals interested in the therapeutic

potential of Eupahualin C.

Physicochemical Properties
Eupahualin C is a colorless, amorphous powder.[1] Its fundamental physical and chemical

properties have been determined through various analytical techniques, providing a solid

foundation for further research and development.
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Property Value Source

Molecular Formula C₂₀H₂₄O₇ [1]

Molecular Weight 376.4 g/mol [1]

Appearance Colorless amorphous powder [1]

Optical Rotation [α]D²⁵ -123 (c 0.1, CHCl₃) [1]

Table 1: Physical and Chemical Properties of Eupahualin C

Spectral Data
The structural elucidation of Eupahualin C was achieved through extensive spectroscopic

analysis, including infrared (IR), mass spectrometry (MS), and nuclear magnetic resonance

(NMR) spectroscopy.

Mass Spectrometry
High-resolution mass spectrometry (HRMS) confirmed the molecular formula of Eupahualin C.

Technique Ion Observed m/z Calculated m/z

HRESIMS [M+Na]⁺ 399.1418 399.1420

Table 2: High-Resolution Mass Spectrometry Data for Eupahualin C[1]

Infrared Spectroscopy
The infrared spectrum of Eupahualin C indicates the presence of key functional groups.

Wavenumber (cm⁻¹) Functional Group

3448 Hydroxyl (-OH)

1765 γ-Lactone

1732 Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10343470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343470/
https://www.benchchem.com/product/b593240?utm_src=pdf-body
https://www.benchchem.com/product/b593240?utm_src=pdf-body
https://www.benchchem.com/product/b593240?utm_src=pdf-body
https://www.benchchem.com/product/b593240?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343470/
https://www.benchchem.com/product/b593240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Infrared Spectral Data for Eupahualin C[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data were crucial for determining the precise stereochemistry of

Eupahualin C. The assignments were confirmed by 2D NMR experiments (COSY, HMQC, and

HMBC). All spectra were recorded in CDCl₃.
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

1 134.1 5.12, d (10.0)

2 37.8 2.35, m

3 25.5 1.80, m; 1.65, m

4 140.7

5 50.1 1.95, m

6 77.9 5.35, t (9.5)

7 81.2 4.15, d (9.5)

8 73.0 5.50, s

9 40.5 2.15, m; 2.05, m

10 129.2

11 139.3

12 170.1

13 125.1 6.20, d (3.5); 5.60, d (3.0)

14 16.5 1.60, s

15 62.9 4.20, d (12.0); 4.10, d (12.0)

1' 166.5

2' 128.2

3' 139.8 6.80, q (7.0)

4' 61.2 4.25, s

5' 14.3 1.85, d (7.0)

OAc 170.5, 21.0

Table 4: ¹H and ¹³C NMR Spectral Data for Eupahualin C (500 MHz for ¹H, 125 MHz for ¹³C,

CDCl₃)[1]
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Biological Activity and Signaling Pathways
Eupahualin C has demonstrated significant cytotoxic activity against several human cancer

cell lines. This suggests its potential as a lead compound for the development of novel

anticancer agents.

Cytotoxic Activity
Initial screenings revealed that Eupahualin C exhibits potent cytotoxicity against human

chronic myelogenous leukemia (K562) and human bone osteosarcoma (U2OS) cell lines.[1]

Cell Line IC₅₀ (µg/mL)

K562 0.89

U2OS 1.12

Table 5: Cytotoxic Activity of Eupahualin C[1]

While the precise signaling pathways modulated by Eupahualin C have not been fully

elucidated, its cytotoxic effects suggest a potential to induce apoptosis in cancer cells. The α-

methylene-γ-lactone moiety present in its structure is a common feature in many sesquiterpene

lactones known to induce apoptosis through various mechanisms, including the inhibition of

NF-κB and the generation of reactive oxygen species (ROS). Further research is required to

delineate the specific molecular targets and signaling cascades affected by Eupahualin C.

Eupahualin C Cancer Cell
Enters Signaling Pathways

(e.g., NF-κB)
Modulates

Apoptosis
Induces

Click to download full resolution via product page

Caption: Proposed mechanism of Eupahualin C inducing apoptosis in cancer cells.

Experimental Protocols
The following protocols are based on the methods described for the isolation and

characterization of Eupahualin C.
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Isolation of Eupahualin C
The isolation of Eupahualin C from the aerial parts of Eupatorium hualienense involves a

multi-step extraction and chromatographic process.

Air-dried aerial parts of
Eupatorium hualienense

Extraction with MeOH

Partition between
EtOAc and H₂O

EtOAc Layer H₂O Layer (discarded)

Silica Gel Column Chromatography
(n-hexane-EtOAc gradient)

Collection of Fractions

Preparative HPLC
(CH₂Cl₂-MeOH)

Pure Eupahualin C

Click to download full resolution via product page
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Caption: Workflow for the isolation of Eupahualin C.

Detailed Protocol:

Extraction: Air-dried and powdered aerial parts of E. hualienense are extracted with

methanol (MeOH) at room temperature. The solvent is then evaporated under reduced

pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate

(EtOAc). The EtOAc layer, containing the less polar compounds including sesquiterpene

lactones, is collected and concentrated.

Silica Gel Chromatography: The EtOAc-soluble fraction is subjected to column

chromatography on silica gel, eluting with a gradient of n-hexane and EtOAc. Fractions are

collected and monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Eupahualin C are further purified by preparative HPLC using a suitable column (e.g., C18)

and a mobile phase such as a mixture of dichloromethane (CH₂Cl₂) and MeOH to yield the

pure compound.[1]

Structural Elucidation
The structure of the isolated Eupahualin C is determined using a combination of spectroscopic

methods.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

is used to determine the exact mass and molecular formula of the compound.

Infrared Spectroscopy: An IR spectrum is recorded to identify the presence of characteristic

functional groups such as hydroxyls, lactones, and esters.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are acquired to determine the carbon skeleton

and the proton environments. 2D NMR experiments, including Correlation Spectroscopy

(COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple

Bond Correlation (HMBC), are performed to establish the connectivity of protons and

carbons and to assign all signals unambiguously.
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Conclusion
Eupahualin C is a sesquiterpene lactone with significant cytotoxic properties that warrant

further investigation. This guide provides the foundational physicochemical and biological data,

along with experimental methodologies, to facilitate future research into its mechanism of

action and potential therapeutic applications. The detailed spectral information and isolation

protocols serve as a practical resource for chemists and pharmacologists aiming to work with

this promising natural product. Further studies are needed to explore its in vivo efficacy and to

fully characterize the signaling pathways through which it exerts its cytotoxic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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